N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide

• IUPAC Name: N-[2-(2,4-difluoroanilino)-2-oxoethyl]-2-fluorobenzamide
• InChI: InChI=1S/C15H11F3N2O2/c16-9-5-6-13(12(18)7-9)20-14(21)8-19-15(22)10-3-1-2-4-11(10)17/h1-7H,8H2,(H,19,22)(H,20,21)
• InChI Key: XAVIIOLYVQGPBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC(=O)NC2=C(C=C(C=C2)F)F)F
• Molecular Formula: C15H11F3N2O2
• Molecular Weight: 308.25 g/mol

Description

N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide, also known as DFMO, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. DFMO has been shown to have antiproliferative effects on cancer cells and has been investigated for its use in the treatment of various types of cancer, including neuroblastoma, colorectal cancer, and breast cancer.

Mechanism of Action

N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide works by inhibiting the activity of ODC, which is involved in the synthesis of polyamines. Polyamines are essential for cell growth and proliferation, and their overproduction has been linked to cancer development and progression. By inhibiting ODC, N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide reduces the levels of polyamines in cells, leading to a decrease in cell growth and proliferation.
Biochemical and Physiological Effects:
N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to have antiproliferative effects on cancer cells, as well as anti-inflammatory and neuroprotective effects. It has also been investigated for its use in the treatment of parasitic infections, such as African sleeping sickness and Chagas disease.

Advantages and Limitations for Lab Experiments

N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide has several advantages for lab experiments, including its ability to inhibit the activity of ODC and its well-established safety profile. However, N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide also has some limitations, including its low solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for research on N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide, including:
1. Investigating its use in combination with other anticancer agents to enhance its antiproliferative effects.
2. Developing more efficient synthesis methods to improve its availability for research and clinical use.
3. Investigating its potential for use in the treatment of other diseases, such as parasitic infections and neurodegenerative disorders.
4. Developing new formulations of N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide to improve its solubility and bioavailability.
5. Investigating its potential for use in personalized medicine approaches, where its activity could be tailored to specific patient populations based on their genetic profiles.
In conclusion, N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. It works by inhibiting the activity of ODC, leading to a decrease in cell growth and proliferation. N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide has several advantages for lab experiments, including its ability to inhibit the activity of ODC and its well-established safety profile. However, it also has some limitations, including its low solubility in water and potential for off-target effects. There are several future directions for research on N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide, including investigating its use in combination with other anticancer agents and developing more efficient synthesis methods.

Synthesis Methods

N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide can be synthesized through a multi-step process starting with the reaction of 2,4-difluoroaniline with ethyl oxalyl chloride to form an intermediate. The intermediate is then reacted with 2-fluorobenzoyl chloride to form N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide.

Scientific Research Applications

N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to have antiproliferative effects on cancer cells by inhibiting the activity of the enzyme ornithine decarboxylase (ODC), which is involved in the synthesis of polyamines. Polyamines are essential for cell growth and proliferation, and their overproduction has been linked to cancer development and progression.